Cas no 13005-09-9 (Dehydrocorydaline nitrate)

Dehydrocorydaline nitrate is a bioactive alkaloid derivative, primarily recognized for its potential pharmacological applications. Its chemical structure, derived from the Corydalis plant family, exhibits notable stability and solubility in aqueous solutions due to the nitrate moiety. This compound is of interest in research for its interactions with biological targets, particularly in studies related to anti-inflammatory and cardiovascular effects. The nitrate form enhances its bioavailability, making it suitable for experimental formulations. Analytical methods confirm its high purity, ensuring reproducibility in scientific investigations. Dehydrocorydaline nitrate serves as a valuable reference standard in phytochemical and pharmacological research, offering consistent performance in controlled studies.
Dehydrocorydaline nitrate structure
Dehydrocorydaline nitrate structure
Product Name:Dehydrocorydaline nitrate
CAS No:13005-09-9
MF:C22H24NO4+.NO3-
MW:428.43516
CID:48967
PubChem ID:92043243
Update Time:2025-10-29

Dehydrocorydaline nitrate Chemical and Physical Properties

Names and Identifiers

    • Dehydrocorydaline nitrate
    • 5,6-Dihydro-2,3,9,10-tetramethoxy-13-methyldibenzo[a,g]quinolizinium nitrate
    • CS-0032495
    • E87160
    • 6H-Dibenzo[a,g]quinolizinium, 5-hydro-2,3,9,10-tetramethoxy-13-methyl-, nitrate (1:1)
    • DA-72636
    • 1ST157169
    • 13005-09-9
    • AC-34655
    • 2,3,9,10-tetramethoxy-13-methyl-5,6-dihydroisoquinolino[2,1-b]isoquinolin-7-ium;nitrate
    • AKOS037515277
    • MS-27578
    • HY-N4238
    • CZZFYGAXGATDNG-UHFFFAOYSA-N
    • Dehydrocorydaline (nitrate)
    • 13-Methylpalmatine nitrate
    • Inchi： 1S/C22H24NO4.NO3/c1-13-15-6-7-18(24-2)22(27-5)17(15)12-23-9-8-14-10-19(25-3)20(26-4)11-16(14)21(13)23;2-1(3)4/h6-7,10-12H,8-9H2,1-5H3;/q+1;-1
    • InChI Key： CZZFYGAXGATDNG-UHFFFAOYSA-N
    • SMILES： CC1C2=[N+](C=C3C(OC)=C(OC)C=CC=13)CCC1C2=CC(OC)=C(OC)C=1.[N+](=O)([O-])[O-]

Computed Properties

  • Exact Mass: 428.15800
  • Monoisotopic Mass: 428.15835111 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 4
  • Complexity: 522
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 428.4
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • Color/Form: Powder
  • Melting Point: approximate 240℃ (dec.)
  • PSA: 109.68000
  • LogP: 3.97730

Dehydrocorydaline nitrate Pricemore >>

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(CAS:13005-09-9)Dehydrocorydaline nitrate
Order Number:A1200254
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Quantity:5mg/10mg/25mg/50mg/1ml
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:42
Price ($):291.0/468.0/747.0/988.0/242.0
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Amadis Chemical Company Limited
(CAS:13005-09-9)Dehydrocorydaline nitrate
A1200254
Purity:99%/99%/99%/99%/99%
Quantity:5mg/10mg/25mg/50mg/1ml
Price ($):291.0/468.0/747.0/988.0/242.0
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